Cas no 681457-46-5 (1-O-Acetyl britannilactone)

1-O-Acetyl britannilactone Properties

Names and Identifiers

• 1-O-acetyl Britannilactone
• 1-O-acetyl Britannilactone;
• Britannilactone 1-O-acetate;
• Inulicin
• Britannilactone 1-O-acetate
• 1-O-Acetylbritannilactone
• 4-[(3aS,4R,7aR)-4-hydroxy-6-methyl-3-methylidene-2-oxo-3a,4,7,7a-tetrahydro-1-benzofuran-5-yl]pentyl acetate
• AC-35049
• CID 102004923
• FS-6933
• AKOS037514916
• 681457-46-5
• +Expand

• InChIKey： QKUFZFLZBUSEHN-MCJOIMHTSA-N
• Inchi： 1S/C17H24O5/c1-9(6-5-7-21-12(4)18)14-10(2)8-13-15(16(14)19)11(3)17(20)22-13/h9,13,15-16,19H,3,5-8H2,1-2,4H3/t9?,13-,15-,16+/m1/s1
• SMILES： O1C(C(=C([H])[H])[C@@]2([H])[C@]([H])(C(C([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])OC(C([H])([H])[H])=O)=C(C([H])([H])[H])C([H])([H])[C@@]12[H])O[H])=O

Computed Properties

• Exact Mass: 308.162374g/mol
• Surface Charge: 0
• XLogP3: 1.3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 308.162374g/mol
• Monoisotopic Mass: 308.162374g/mol
• Topological Polar Surface Area: 72.8Ų
• Heavy Atom Count: 22
• Complexity: 519
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 308.4

Experimental Properties

• Color/Form: Cryst.
• Density: 1.16

Related Categories

• Sesquiterpenoids